Cas no 5344-27-4 (2-(pyridin-4-yl)ethan-1-ol)

2-(Pyridin-4-yl)ethan-1-ol is a versatile heterocyclic alcohol featuring a pyridine ring linked to an ethanol moiety. This compound is valued for its dual functionality, combining the reactivity of a hydroxyl group with the coordination properties of a pyridine nitrogen, making it useful in organic synthesis and metal ligand applications. Its structure enables participation in condensation, esterification, and complexation reactions, serving as a precursor for pharmaceuticals, agrochemicals, and coordination chemistry. The pyridine ring enhances stability and solubility in polar solvents, while the hydroxyl group allows for further derivatization. This balance of reactivity and stability makes it a practical intermediate in research and industrial applications.

2-(pyridin-4-yl)ethan-1-ol structure

Product Name:2-(pyridin-4-yl)ethan-1-ol

CAS No:5344-27-4

MF:C₇H₉NO

MW:123.152461767197

MDL:MFCD00129038

CID:45740

PubChem ID:72921

Update Time:2025-06-06

2-(pyridin-4-yl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

- 2-(Pyridin-4-yl)ethanol
- 4-Pyridineethanol~2-(4-Pyridyl)ethanol
- 4-Pyridineethanol
- 4-(2-Hydroxyethyl)pyridine
- 2-pyridin-4-ylethanol
- α-Hydroxy-γ-butyrolactone
- 4-Ethanolpyridine
- 2-(4-Pyridyl)ethanol
- 2-(Pyridin-4-Yl)Ethan-1-Ol
- 4-(2-Hydroxyethyl) pyridine
- 2-pyridin-4-yl-ethanol
- 2-(gamma-Pyridyl)ethanol
- 4-(beta-Hydroxyethyl)pyridine
- I89RDQ5YD9
- pyridine-4-ethanol
- 4-pyridinethanol
- NSC1096
- 4- Pyridineethanol
- 4-hydroxyethylpyridine
- 2-(4-pyridinyl)ethanol
- WL
- 4-(2-hydroxyeth-1-yl)pyridine
- UNII-I89RDQ5YD9
- 4-Fluorobenzothiazole-2-carboxylicacid
- J-506586
- NSC-1096
- NS00044064
- SCHEMBL151648
- 4-(.BETA.-HYDROXYETHYL)PYRIDINE
- SY001138
- WLN: T6NJ D2Q
- NCGC00256077-01
- DWPYQDGDWBKJQL-UHFFFAOYSA-N
- 4-(2-hydroxyethyl)-pyridine
- 5-21-02-00218 (Beilstein Handbook Reference)
- DTXSID4044953
- 2-(4-PYRIDYL)-1-ETHANOL
- Tox21_301621
- CHEMBL2251609
- CS-W016575
- BP-12639
- NSC 1096
- BRN 0111361
- AM81310
- F8882-3307
- DTXCID2024953
- DS-15956
- FT-0616543
- EN300-96199
- AKOS005207239
- EINECS 226-286-9
- CAS-5344-27-4
- Q27280570
- MFCD00129038
- 5344-27-4
- 2-(.GAMMA.-PYRIDYL)ETHANOL
- DB-008346
- pyridine, 4-(2-hydroxyethyl)-
- 2-(pyridin-4-yl)ethan-1-ol
- MDL： MFCD00129038
- Inchi： 1S/C7H9NO/c9-6-3-7-1-4-8-5-2-7/h1-2,4-5,9H,3,6H2
- InChI Key： DWPYQDGDWBKJQL-UHFFFAOYSA-N
- SMILES： OCCC1C=CN=CC=1
- BRN： 0111361

Computed Properties

Exact Mass: 123.06800
Monoisotopic Mass: 123.068
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 2
Complexity: 69.3
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 0.1
Topological Polar Surface Area: 33.1

Experimental Properties

Color/Form: Pale-yellow to Yellow-brown Liquid
Density: 1.090(lit.)
Melting Point: 8-10 °C
Boiling Point: 150-155 ℃/10 mmHg(lit.)
Flash Point: 101.5℃
Refractive Index: 1.5380
Water Partition Coefficient: Miscible with water.
PSA: 33.12000
LogP: 0.61640
Sensitiveness: Hygroscopic

2-(pyridin-4-yl)ethan-1-ol Security Information

Signal Word：Warning
Hazard Statement： H227;H315;H319;H335
Warning Statement： P210;P261;P280;P305+P351+P338;P405;P501
WGK Germany：2
Hazard Category Code： R36/37/38: irritating to eyes, respiratory tract and skin
Safety Instruction： S26-S36
RTECS：UT2971000
Hazardous Material Identification：
Safety Term：S26;S36
Risk Phrases：R36/37/38
TSCA：Yes
Storage Condition：Room temperature

2-(pyridin-4-yl)ethan-1-ol Customs Data

HS CODE：2933399090
Customs Data：

China Customs Code:
2933399090

Overview:

2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

Declaration elements:

Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

Summary:

2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

2-(pyridin-4-yl)ethan-1-ol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	228335-250mg	2-(Pyridin-4-yl)ethanol	5344-27-4	98%	250mg	￡18.00	2022-02-28
Fluorochem	228335-1g	2-(Pyridin-4-yl)ethanol	5344-27-4	98%	1g	￡32.00	2022-02-28
Fluorochem	228335-5g	2-(Pyridin-4-yl)ethanol	5344-27-4	98%	5g	￡104.00	2022-02-28
Fluorochem	228335-25g	2-(Pyridin-4-yl)ethanol	5344-27-4	98%	25g	￡311.00	2022-02-28
AstaTech	27360-1/G	4-PYRIDINEETHANOL	5344-27-4	97%	1g	$35	2023-09-18
AstaTech	27360-5/G	4-PYRIDINEETHANOL	5344-27-4	97%	5g	$109	2023-09-18
AstaTech	27360-25/G	4-PYRIDINEETHANOL	5344-27-4	97%	25g	$479	2023-09-18
Chemenu	CM173951-5g	4-(2-hydroxyethyl)pyridine	5344-27-4	96%	5g	$204	2021-08-05
Chemenu	CM173951-25g	4-(2-hydroxyethyl)pyridine	5344-27-4	96%	25g	$486	2021-08-05
TRC	P226210-500mg	4-Pyridineethanol	5344-27-4		500mg	$ 185.00	2022-06-03

2-(pyridin-4-yl)ethan-1-ol Production Method

2-(pyridin-4-yl)ethan-1-ol Suppliers

Suzhou Senfeida Chemical Co., Ltd

Gold Member

Audited Supplier

(CAS:5344-27-4)4-Pyridineethanol

Order Number:sfd7913;1682680

Stock Status:in Stock

Quantity:200kg/Company Customization

Purity:99.9%/98%

Pricing Information Last Updated:Friday, 19 July 2024 14:34

Price ($):discuss personally

Email:sales2@senfeida.com

Product Official Link

Tiancheng Chemical (Jiangsu) Co., Ltd

Gold Member

Audited Supplier

(CAS:5344-27-4)4-(2-羟乙基)吡啶

Order Number:LE1682680

Stock Status:in Stock

Quantity:25KG,200KG,1000KG

Purity:99%

Pricing Information Last Updated:Friday, 20 June 2025 12:32

Price ($):discuss personally

Email:18501500038@163.com

2-(pyridin-4-yl)ethan-1-ol Related Literature

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Ramón Liz,Elisa Liardo,Francisca Rebolledo Org. Biomol. Chem. 2019 17 8214
2. Light-driven hydrogen evolution catalyzed by a cobaloxime catalyst incorporated in a MIL-101(Cr) metal–organic framework

Souvik Roy,Asamanjoy Bhunia,Nils Schuth,Michael Haumann,Sascha Ott Sustainable Energy Fuels 2018 2 1148
3. New 13-pyridinealkyl berberine analogues intercalate to DNA and induce apoptosis in HepG2 and MCF-7 cells through ROS mediated p53 dependent pathway: biophysical, biochemical and molecular modeling studies

Sabyasachi Chatterjee,Sumana Mallick,Franco Buzzetti,Gaetano Fiorillo,Tanjia Monir Syeda,Paolo Lombardi,Krishna Das Saha,Gopinatha Suresh Kumar RSC Adv. 2015 5 90632
4. Nucleophilicity towards a vinylic carbon atom: rate constants for the addition of amines to the 1-methyl-4-vinylpyridinium cation in aqueous solution

Christina K. M. Heo,John W. Bunting J. Chem. Soc. Perkin Trans. 2 1994 2279
5. 8??Chemical genetics

David E.G. Shuker Annu. Rep. Prog. Chem. Sect. B: Org. Chem. 2004 100 191

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